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Get Quote
Introduction

The purification of fluorescently labeled proteins is a critical step to ensure the accuracy and
reliability of downstream applications by removing unconjugated dye. The presence of free dye
can lead to high background signals, inaccurate quantification, and non-specific signals in
sensitive assays such as fluorescence microscopy, flow cytometry, and ELISA[1]. This
document provides a detailed protocol for the purification of proteins labeled with Sulfo-Cy5
Picolyl Azide using a spin column format, a method well-suited for rapid and efficient removal
of small molecules from protein samples|[2].

Sulfo-Cy5 Picolyl Azide is a water-soluble fluorescent probe used in copper-catalyzed azide-
alkyne cycloaddition (CUAAC) click chemistry[3][4]. Its picolyl azide group incorporates a
copper-chelating motif, which can increase the rate and efficiency of the labeling reaction[5][6].
Following the labeling reaction, it is imperative to remove any unreacted dye. Spin desalting
columns, which operate on the principle of size exclusion chromatography, provide a user-
friendly and rapid method for separating the larger labeled protein from the smaller, unreacted
dye molecules[2][7]. This method ensures high recovery of the purified protein conjugate, ready
for downstream applications|[8].
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Key Features of Sulfo-Cy5 Picolyl Azide

The dye possesses properties ideal for protein labeling and detection. Its high water solubility is
conferred by the sulfonate (Sulfo) groups, making it suitable for labeling biological molecules in
agueous solutions without organic co-solvents[3][4].

Property Value Reference
Excitation Maximum (Aex) ~648 nm [31[5]
Emission Maximum (Aem) ~671 nm [31[5]
Extinction Coefficient 250,000 cm—iM—1 [31[5]
Molecular Weight ~953.11 g/mol [319]
Solubility Water, DMSO, DMF [3][5]

Experimental Protocol

This protocol is designed for purifying up to 1 mg of labeled protein with a reaction volume not
exceeding 110 pL, as is common for commercially available kits[1][7].

Materials

Sulfo-Cy5 Picolyl Azide labeled protein reaction mixture (Volume < 100 pL)[10]

Spin Desalting Columns (e.g., Zeba™ Spin Desalting Columns, 40K MWCO)

Elution Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.2-7.4)[11]

Microcentrifuge

1.5 mL microcentrifuge collection tubes

Purification Workflow Diagram
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reparation

Gwist off bottom closure]
[Place column in collection tube]
Centrifuge 1 min at 1,500 x g
to remove storage buffer
Equilibrate with Elution Buffer
(3x washes)
Purification

[Place column in new tube]
Load labeling reaction mixture
(<110 pL) onto resin
Gentrifuge 2 min at 1,500 x gD

(eluate)

[Collect purified labeled proteinj

Purified Sulfo-Cy5 Labeled Protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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